N,N-didesmethyl U-47700 (trifluoroacetate salt)
Overview
Description
N,N-didesmethyl U-47700 (trifluoroacetate salt) is an analytical reference standard categorized as an opioid. It is a known metabolite of U-47700. N,N-didesmethyl U-47700 is also known as N,N-didesethyl U-49900 because it is also a known metabolite of U-49900. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolite Identification and Quantification
N,N-didesmethyl U-47700 has been identified and quantified in various studies. It's a metabolite of the synthetic opioid U-47700, and its presence is crucial in forensic toxicology for confirming U-47700 intake and estimating antemortem intervals in cases of fatal poisonings. One study presented a comprehensive assessment of U-47700 and its metabolites, including N,N-didesmethyl U-47700, in autopsy blood samples, using solid-phase extraction/liquid chromatography-electrospray ionization-tandem mass spectrometry methods (Rojek et al., 2019). Another study emphasized the importance of metabolite detection in potential intoxication cases, particularly highlighting the relevance of U-47700 metabolites such as N-desmethyl-U-47700 and N,N-didesmethyl-U-47700 (Richeval et al., 2018).
Metabolic Profiling
Research involving human liver microsomes has been conducted to generate metabolic profiles for U-47700, resulting in the identification of N,N-didesmethyl U-47700 among other metabolites. This study confirmed the presence of these metabolites in authentic human urine specimens collected after overdose cases involving U-47700 (Krotulski et al., 2018).
Quantitative Analysis Techniques
Another aspect of scientific research on N,N-didesmethyl U-47700 includes developing and validating quantitative analytical methods. A study validated a liquid chromatography tandem mass spectrometry (LC-MS/MS) method to detect and quantify U-47700 and its metabolites in human plasma (Smith et al., 2019).
In Vitro μ-Opioid Receptor Activation
A study assessed the in vitro μ-opioid receptor (MOR) activation potential of the main metabolites of U-47700, including N,N-didesmethyl U-47700. This was done using a live cell-based reporter assay to better understand the toxic potential of these compounds (Nordmeier et al., 2021).
properties
Molecular Formula |
C14H18Cl2N2O · CF3COOH |
|---|---|
Molecular Weight |
415.2 |
InChI |
InChI=1S/C14H18Cl2N2O.C2HF3O2/c1-18(13-5-3-2-4-12(13)17)14(19)9-6-7-10(15)11(16)8-9;3-2(4,5)1(6)7/h6-8,12-13H,2-5,17H2,1H3;(H,6,7)/t12-,13-;/m1./s1 |
InChI Key |
UJUPTVGXIGIIGU-OJERSXHUSA-N |
SMILES |
ClC1=C(C=CC(C(N(C)[C@@H]2CCCC[C@H]2N)=O)=C1)Cl.O=C(O)C(F)(F)F |
synonyms |
nor-U-47700; N,N-didesethyl U-49900 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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